Cas no 899921-97-2 (1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899921-97-2
• MF: C₂₄H₂₁N₃O₇
• MW: 463.439446210861
• CID: 6045117
• PubChem ID: 46247349
• Update Time: 2025-09-28

1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 2,4(1H,3H)-Quinazolinedione, 1-[(4-nitrophenyl)methyl]-3-(3,4,5-trimethoxyphenyl)-
• 1-[(4-nitrophenyl)methyl]-3-(3,4,5-trimethoxyphenyl)quinazoline-2,4-dione
• 1-(4-nitrobenzyl)-3-(3,4,5-trimethoxyphenyl)quinazoline-2,4(1H,3H)-dione
• AKOS001789740
• 899921-97-2
• F0922-0180

• Inchi： 1S/C24H21N3O7/c1-32-20-12-17(13-21(33-2)22(20)34-3)26-23(28)18-6-4-5-7-19(18)25(24(26)29)14-15-8-10-16(11-9-15)27(30)31/h4-13H,14H2,1-3H3
• InChI Key： KKJWJIIUAQXMQT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C([N+]([O-])=O)C=C2)C2=C(C=CC=C2)C(=O)N(C2=CC(OC)=C(OC)C(OC)=C2)C1=O

Computed Properties

• Exact Mass: 463.13795002g/mol
• Monoisotopic Mass: 463.13795002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 667.5±65.0 °C(Predicted)
• pka: -0.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

Chemical Profile of 1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899921-97-2)

1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899921-97-2) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule belongs to the tetrahydroquinazoline class of scaffolds, which are well-documented for their biological activity across various therapeutic areas. The presence of both nitro and methoxy substituents in its aromatic rings introduces intriguing electronic and steric properties that modulate its interactions with biological targets.

The compound’s core structure consists of a tetrahydroquinazoline backbone fused with a 1-(4-nitrophenyl)methyl side chain and a 3-(3,4,5-trimethoxyphenyl) moiety. This arrangement creates a multi-functionalized platform that is ripe for further chemical manipulation and biological evaluation. The nitro group at the para position of the phenyl ring is particularly noteworthy, as it can serve as a versatile handle for further derivatization through reduction or nucleophilic aromatic substitution reactions. In contrast, the trimethoxyphenyl group introduces electron-donating effects that can enhance the compound’s solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of tetrahydroquinazoline derivatives in addressing unmet medical needs. These compounds have been explored for their potential in oncology, neurology, and anti-inflammatory applications. The structural motif is known to exhibit binding affinity toward enzymes and receptors involved in critical cellular pathways. For instance, modifications at the 2- and 4-position of the tetrahydroquinazoline ring have been shown to influence kinase inhibition profiles significantly.

The specific substitution pattern of 1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione positions it as a promising candidate for further investigation into its pharmacological effects. The combination of electron-withdrawing (nitro) and electron-donating (methoxy) groups can create a balanced interaction profile with biological targets. Such balance is often sought after in medicinal chemistry to achieve high selectivity and efficacy.

In the context of modern drug design, computational modeling has become an indispensable tool for predicting the behavior of complex molecules like this one. Virtual screening approaches have been employed to identify potential binding modes within target proteins. The tetrahydroquinazoline scaffold, when combined with diverse substituents such as those present in this compound, often displays favorable interactions with heme-binding proteins and ATPase domains. These interactions are particularly relevant in developing treatments for diseases such as cancer and infectious disorders.

Moreover, the presence of multiple chiral centers in this molecule presents an opportunity for developing enantiomerically pure derivatives with enhanced pharmacological properties. Chiral drugs often exhibit different pharmacokinetic and pharmacodynamic profiles compared to their racemic counterparts. By leveraging asymmetric synthesis techniques or biocatalytic methods like enantioselective hydrogenation or enzymatic resolution, researchers can isolate individual enantiomers for detailed biological testing.

Current research trends indicate that nitro-substituted heterocycles are emerging as a key class of bioactive molecules. The nitro group not only serves as a handle for chemical transformation but also contributes to redox-active properties that may be exploited in therapeutic applications. For example, nitroarenes have been investigated for their potential in modulating inflammatory responses through reactive oxygen species (ROS) generation or direct interaction with transcription factors.

The methoxy substituents on the aromatic ring further enhance the compound’s metabolic profile by increasing lipophilicity while maintaining water solubility through hydrogen bonding interactions with polar residues in proteins. This balance is crucial for achieving optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles in drug candidates.

From a synthetic chemistry perspective, 1-(4-nitrophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione exemplifies the challenges and opportunities inherent in designing complex molecular architectures. Multi-step synthetic routes involving cyclization reactions followed by functional group interconversions are typical strategies employed to construct such molecules efficiently. Advances in flow chemistry have also enabled scalable production of these intermediates under controlled conditions.

The intersection of organic synthesis with computational biology has accelerated the pace at which novel compounds like this one can be evaluated for biological activity. High-throughput screening (HTS) platforms coupled with machine learning algorithms allow researchers to prioritize compounds based on predicted binding affinities before conducting expensive wet-lab experiments.

In conclusion, 1-(4-nitrophenyl)methyl-3-(3,4...